BENGH@ Methodological & Application

Check Availability & Pricing

N-ethyl-2-methylpropanamide in Polymer
Chemistry: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-ethyl-2-methylpropanamide

Cat. No.: B109554

A comprehensive review of available scientific literature and chemical databases reveals a
notable absence of specific, documented applications for N-ethyl-2-methylpropanamide in
the field of polymer chemistry. While its chemical structure as a substituted amide suggests
potential utility as a solvent, monomer precursor, or additive, there is currently insufficient
published data to provide detailed application notes or experimental protocols for its use in
polymer synthesis or processing.

This document summarizes the available information on N-ethyl-2-methylpropanamide and
related compounds, and outlines hypothetical, investigatory applications based on the general
properties of aliphatic amides in polymer science.

Physicochemical Properties

A summary of the key physicochemical properties of N-ethyl-2-methylpropanamide, also
known as N-ethylisobutyramide, is presented in Table 1. These properties are derived from
publicly available chemical databases.
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Property Value Source
CAS Number 2772-54-5 [1]
Molecular Formula CeH13NO [1]
Molecular Weight 115.17 g/mol [1]
IUPAC Name N-ethyl-2-methylpropanamide [1]
Predicted Boiling Point 207.3 £ 8.0 °C at 760 mmHg [2]
Predicted Density 0.9+0.1g/cm3 [2]
Predicted Flash Point 107.8+£3.4°C [2]

Potential, Undocumented Applications in Polymer
Chemistry

Based on the chemical nature of N-ethyl-2-methylpropanamide, several potential, though
currently undocumented, applications in polymer chemistry can be hypothesized. These are
presented as avenues for further research and are not based on established protocols.

As a High-Boiling Point Solvent for Polymerization

Amides are known to be good solvents for a variety of polymers due to their polarity and ability
to form hydrogen bonds. N-ethyl-2-methylpropanamide's high predicted boiling point
suggests it could be a suitable medium for polymerization reactions that require elevated
temperatures.

Hypothetical Experimental Workflow: Solution Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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